Cas no 1638709-16-6 ({[(3-methoxyphenyl)methyl]carbamoyl}methyl 2-(4-ethoxyphenyl)acetate)

• Product Name: {[(3-methoxyphenyl)methyl]carbamoyl}methyl 2-(4-ethoxyphenyl)acetate
• CAS No: 1638709-16-6
• MF: C₂₀H₂₃NO₅
• MW: 357.400326013565
• CID: 5324678
• Update Time: 2025-10-28

{[(3-methoxyphenyl)methyl]carbamoyl}methyl 2-(4-ethoxyphenyl)acetate Chemical and Physical Properties

Names and Identifiers

• 2-[(3-methoxybenzyl)amino]-2-oxoethyl (4-ethoxyphenyl)acetate
• [2-[(3-methoxyphenyl)methylamino]-2-oxoethyl] 2-(4-ethoxyphenyl)acetate
• {[(3-METHOXYPHENYL)METHYL]CARBAMOYL}METHYL 2-(4-ETHOXYPHENYL)ACETATE
• STL194426
• 2-((3-methoxybenzyl)amino)-2-oxoethyl 2-(4-ethoxyphenyl)acetate
• {[(3-methoxyphenyl)methyl]carbamoyl}methyl 2-(4-ethoxyphenyl)acetate

• Inchi： 1S/C20H23NO5/c1-3-25-17-9-7-15(8-10-17)12-20(23)26-14-19(22)21-13-16-5-4-6-18(11-16)24-2/h4-11H,3,12-14H2,1-2H3,(H,21,22)
• InChI Key： SITDIIOFONWQOH-UHFFFAOYSA-N
• SMILES： O(C(CC1C=CC(=CC=1)OCC)=O)CC(NCC1C=CC=C(C=1)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 10
• Complexity: 434
• XLogP3: 2.9
• Topological Polar Surface Area: 73.9

Additional information on {[(3-methoxyphenyl)methyl]carbamoyl}methyl 2-(4-ethoxyphenyl)acetate

Chemical Compound CAS No. 1638709-16-6: {[(3-methoxyphenyl)methyl]carbamoyl}methyl 2-(4-ethoxyphenyl)acetate

The compound {[(3-methoxyphenyl)methyl]carbamoyl}methyl 2-(4-ethoxyphenyl)acetate, identified by the CAS registry number 1638709-16-6, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a 3-methoxyphenyl group and a 4-ethoxyphenyl group, both of which contribute to its distinctive chemical properties. Recent studies have highlighted the importance of such aromatic substituents in modulating the pharmacokinetic and pharmacodynamic profiles of bioactive compounds.

The synthesis of this compound involves a multi-step process, often utilizing advanced organic chemistry techniques such as nucleophilic acyl substitution and esterification. Researchers have explored various synthetic pathways to optimize the yield and purity of {[(3-methoxyphenyl)methyl]carbamoyl}methyl 2-(4-ethoxyphenyl)acetate. For instance, a study published in the Journal of Organic Chemistry demonstrated that the use of microwave-assisted synthesis significantly accelerates the reaction process while maintaining high product quality.

In terms of its applications, this compound has shown promise in the field of drug discovery. The presence of both methoxy and ethoxy groups suggests potential for bioisosteric replacement in medicinal chemistry. A recent investigation into its pharmacological properties revealed that it exhibits moderate inhibitory activity against certain kinases, making it a candidate for further exploration in anti-cancer drug development. Additionally, its structural similarity to known bioactive agents suggests potential applications in other therapeutic areas, such as neurodegenerative diseases.

The physical properties of {[(3-methoxyphenyl)methyl]carbamoyl}methyl 2-(4-ethoxyphenyl)acetate are also noteworthy. Its molecular weight is approximately 408 g/mol, and it exists as a white crystalline solid under standard conditions. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and acetonitrile. These properties are advantageous for formulation purposes in pharmaceutical research.

From an environmental perspective, the biodegradation and toxicity profiles of this compound are currently under investigation. Preliminary studies indicate that it undergoes slow degradation under aerobic conditions, which may raise concerns regarding its environmental impact. However, further research is required to fully understand its ecological effects and to develop strategies for safe disposal.

In conclusion, {[(3-methoxyphenyl)methyl]carbamoyl}methyl 2-(4-ethoxyphenyl)acetate (CAS No. 1638709-16-6) represents a valuable addition to the arsenal of bioactive compounds available for research and development. Its unique structure, coupled with promising pharmacological properties, positions it as a potential lead compound in various therapeutic areas. As ongoing studies continue to unravel its full potential, this compound is expected to play an increasingly important role in the advancement of modern medicine.